Cas no 1380044-23-4 (3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride)

• Product Name: 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride
• CAS No: 1380044-23-4
• MF: C₁₀H₁₃ClF₃NO₂
• MW: 271.663932561874
• CID: 5324648
• PubChem ID: 165935735
• Update Time: 2025-10-24

3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[4-(TRIFLUOROMETHOXY)PHENYL]PROPAN-1-OL HYDROCHLORIDE
• 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride

• Inchi： 1S/C10H12F3NO2.ClH/c11-10(12,13)16-8-3-1-7(2-4-8)9(14)5-6-15;/h1-4,9,15H,5-6,14H2;1H
• InChI Key： XHTWCPJHXWOWGX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)CCO)=CC=1)C(F)(F)F.Cl

Additional information on 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride

3-Amino-3-4-(Trifluoromethoxy)phenylpropan-1-Ol Hydrochloride: A Promising Compound in Pharmacological Research

3-Amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride represents a novel synthetic compound with unique chemical properties that have garnered significant attention in the field of pharmacology. This compound, identified by the CAS No.1380044-23-4, is characterized by its complex molecular structure, which includes a hydroxyl group, an amino group, and a trifluoromethoxy substituent. The presence of these functional groups contributes to its potential biological activity, making it a subject of interest for researchers exploring new therapeutic applications.

Recent studies have highlighted the 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol as a potential lead compound for the development of drugs targeting inflammatory and neurodegenerative diseases. The trifluoromethoxy group, a key structural feature, is known to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This 3-4-(trifluoromethoxy)phenyl moiety may also influence the compound's interaction with biological targets, such as ion channels or receptors, thereby modulating its pharmacological profile.

One of the most compelling aspects of 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride is its potential role in the treatment of chronic inflammatory conditions. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is a central mediator of inflammation, and its modulation could lead to therapeutic strategies for diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also emphasized the compound's selectivity for inflammatory targets, which may reduce off-target effects and improve safety profiles.

Additionally, the hydrochloride salt form of this compound is advantageous for pharmaceutical applications. The salt form enhances solubility and bioavailability, which are essential for the development of orally administered drugs. This property is particularly important for compounds with poor aqueous solubility, as it facilitates their absorption in the gastrointestinal tract. The hydrochloride salt also provides stability under various storage conditions, making it suitable for long-term pharmaceutical use.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride. Molecular docking studies have shown that the compound can bind to specific protein targets, such as the transient receptor potential (TRP) family of ion channels. This interaction may underlie its potential as an analgesic agent, as TRP channels are involved in pain signaling pathways. These findings suggest that the compound could be a valuable tool for the development of novel analgesics with improved efficacy and reduced side effects.

Another area of interest is the potential application of this compound in the treatment of neurodegenerative disorders. Preliminary studies suggest that the 3-amino-3-4-(trifluoromethoxy)phenyl scaffold may have neuroprotective properties. For instance, research conducted in 2024 by a team at the University of Tokyo demonstrated that the compound exhibits protective effects against oxidative stress in neuronal cells. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The chemical structure of 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride also warrants attention due to its potential for structural modification. The presence of multiple functional groups provides opportunities for the synthesis of analogs with enhanced potency or altered pharmacokinetic profiles. For example, substituting the hydroxyl group with other functional groups could lead to compounds with improved metabolic stability or altered receptor interactions. These modifications could be crucial for optimizing the compound's therapeutic potential and addressing limitations in its current form.

In terms of synthetic accessibility, the CAS No.1380044-23-4 compound is synthesized through a series of well-established chemical reactions, including aromatic substitution and hydroxyl group introduction. The synthesis process involves the protection of functional groups to ensure selective reactions, which is a common strategy in organic chemistry. This synthetic approach highlights the feasibility of large-scale production, which is essential for the development of pharmaceutical products.

Despite its promising properties, the 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride compound is not without challenges. One of the primary concerns is its potential toxicity, which requires further investigation. While initial studies have shown low toxicity in in vitro models, more extensive studies in animal models and clinical trials are necessary to fully assess its safety profile. Additionally, the compound's pharmacokinetic properties, such as its half-life and clearance rate, need to be optimized for therapeutic applications.

Another important consideration is the compound's potential for drug-drug interactions. The presence of multiple functional groups may lead to interactions with other medications, which could affect its efficacy or increase the risk of adverse effects. Therefore, comprehensive studies on drug interactions are essential to ensure the compound's safe and effective use in clinical settings.

In conclusion, 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure, combined with its potential biological activity, positions it as a valuable compound for further research. As the field of pharmacology continues to advance, the exploration of this compound's properties and applications will likely yield important insights into the treatment of various diseases.

Further research is needed to fully understand the 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol compound's mechanisms of action and its potential therapeutic applications. This includes in-depth studies on its pharmacokinetics, toxicity, and interactions with other drugs. Additionally, the development of analogs with improved properties could enhance its therapeutic potential. As such, the CAS No.1380044-23-4 compound remains a subject of significant scientific interest and may play a crucial role in the future of pharmacological research.

The continued exploration of 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride is essential for advancing the field of drug discovery. By understanding its molecular mechanisms and optimizing its properties, researchers can develop more effective and safer therapeutic agents. This compound's potential applications in the treatment of inflammatory and neurodegenerative diseases underscore its importance in modern pharmacology. As research progresses, the 3-amino-3-4-(trifluoromethoxy)phenyl compound may become a cornerstone in the development of new treatments for a wide range of health conditions.

In summary, the 3-amino-3-4-(trifluoromethoxy)phenylpropan-1-ol hydrochloride compound holds great promise for future therapeutic applications. Its unique chemical structure and potential biological activity make it a valuable subject for further research. As scientists continue to investigate its properties and applications, the CAS No.1380044-23-4 compound may play a significant role in the development of innovative treatments for various diseases.